Cas no 1780141-43-6 (Benzo[d]isothiazol-7-ylmethanol)

• Product Name: Benzo[d]isothiazol-7-ylmethanol
• CAS No: 1780141-43-6
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 4820399
• Update Time: 2023-08-19

Benzo[d]isothiazol-7-ylmethanol Chemical and Physical Properties

Names and Identifiers

• Benzo[d]isothiazol-7-ylmethanol

• Inchi： 1S/C8H7NOS/c10-5-7-3-1-2-6-4-9-11-8(6)7/h1-4,10H,5H2
• InChI Key： WNAWYGMUXYZSSE-UHFFFAOYSA-N
• SMILES： S1C2C(C=N1)=CC=CC=2CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• XLogP3: 1.4
• Topological Polar Surface Area: 61.4